Cas no 671223-77-1 (2-BUTANONE, 4-[(2-CHLOROPHENYL)THIO]-)

• Product Name: 2-BUTANONE, 4-[(2-CHLOROPHENYL)THIO]-
• CAS No: 671223-77-1
• MF: C₁₀H₁₁ClOS
• MW: 214.711740732193
• CID: 3253301
• PubChem ID: 43226052
• Update Time: 2025-05-20

2-BUTANONE, 4-[(2-CHLOROPHENYL)THIO]- Chemical and Physical Properties

Names and Identifiers

• 2-BUTANONE, 4-[(2-CHLOROPHENYL)THIO]-
• 4-((2-Chlorophenyl)thio)butan-2-one
• AKOS009029902
• EN300-394624
• 671223-77-1
• CS-0276096
• 4-[(2-chlorophenyl)sulfanyl]butan-2-one

• Inchi： 1S/C10H11ClOS/c1-8(12)6-7-13-10-5-3-2-4-9(10)11/h2-5H,6-7H2,1H3
• InChI Key： NQTUNRBBRZMITC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1Cl)CCC(=O)C

Computed Properties

• Exact Mass: 214.0219138Da
• Monoisotopic Mass: 214.0219138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-BUTANONE, 4-[(2-CHLOROPHENYL)THIO]-

4-(2-Chlorophenylthio)-2-butanone (CAS No. 671223-77-1)

4-(2-Chlorophenylthio)-2-butanone, also known as CAS No. 671223-77-1, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a thioether group attached to a chlorophenyl ring and a ketone functional group, has garnered attention due to its potential in catalysis, drug delivery, and advanced materials development. Recent studies have highlighted its role in enhancing the efficiency of enzymatic reactions and its ability to serve as a precursor for the synthesis of bioactive molecules.

The synthesis of 4-(2-chlorophenylthio)-2-butanone involves a multi-step process that typically begins with the preparation of the corresponding thiol derivative. Researchers have optimized this process by employing environmentally friendly conditions, such as microwave-assisted synthesis, which not only improves yield but also reduces reaction time. The compound's stability under various reaction conditions has been thoroughly investigated, making it a reliable building block for more complex structures.

One of the most promising applications of 4-(2-chlorophenylthio)-2-butanone lies in its use as a chiral auxiliary in asymmetric synthesis. By incorporating this compound into asymmetric catalytic systems, chemists have achieved high enantioselectivity in the production of chiral pharmaceutical intermediates. This advancement is particularly significant in the context of developing new drugs for treating complex diseases such as cancer and neurodegenerative disorders.

Recent studies have also explored the potential of 4-(2-chlorophenylthio)-2-butanone in polymer chemistry. Its ability to act as a crosslinking agent has led to the development of novel polymeric materials with improved mechanical properties and thermal stability. These materials are being considered for use in high-performance composites and advanced coatings.

In terms of spectroscopic analysis, 4-(2-chlorophenylthio)-2-butanone exhibits distinct UV-Vis absorption bands due to its conjugated system, making it suitable for applications in optoelectronics. Researchers have utilized this property to design sensors capable of detecting trace amounts of heavy metal ions in aqueous solutions, which has important implications for environmental monitoring.

The safety profile of 4-(2-chlorophenylthio)-2-butanone has been extensively evaluated, with studies indicating that it poses minimal risk under normal handling conditions. However, precautions should be taken to avoid prolonged exposure or inhalation, as with any chemical compound.

In conclusion, 4-(2-chlorophenylthio)-2-butanone (CAS No. 671223-77-1) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical properties and compatibility with modern synthetic techniques make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.